Cas no 101831-74-7 (1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-)

• Product Name: 1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-
• CAS No: 101831-74-7
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 197181
• PubChem ID: 58929
• Update Time: 2025-04-19

1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-
• 3-[(dipropylamino)methyl]-1H-indole-5-carbonitrile
• 3-(Dipropylaminomethyl)indole-5-carbonitrile
• 5-Cyano-3-di-n-propylaminomethyl indole
• AC1L1Q2P
• AC1Q4RCF
• INDOLE-5-CARBONITRILE, 3-(DIPROPYLAMINOMETHYL)-
• LS-82439
• 101831-74-7
• DTXSID60144217

• Inchi： 1S/C16H21N3/c1-3-7-19(8-4-2)12-14-11-18-16-6-5-13(10-17)9-15(14)16/h5-6,9,11,18H,3-4,7-8,12H2,1-2H3
• InChI Key： WVBDDGIHWFTNFW-UHFFFAOYSA-N
• SMILES： N(CCC)(CCC)CC1=CNC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 254.1659
• Monoisotopic Mass: 255.173548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.08
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.589
• PSA: 42.82
• LogP: 3.66158